Cas no 2229102-13-8 (O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine)

• Product Name: O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• CAS No: 2229102-13-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6465069
• PubChem ID: 165974819
• Update Time: 2025-07-02

O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine
• 2229102-13-8
• O-[2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethyl]hydroxylamine
• EN300-1771238

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-7-8(5-6-14-11)13(4)12-9/h7H,5-6,11H2,1-4H3
• InChI Key： CPXDHUYNIAQGIS-UHFFFAOYSA-N
• SMILES： O(CCC1=CC(C(C)(C)C)=NN1C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229102-13-8)

O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229102-13-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and hydroxylamine functional group, offers a versatile scaffold for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to other heterocyclic compounds known for their pharmacological and industrial relevance.

The tert-butyl and methyl substituents on the pyrazole ring enhance the compound's stability and lipophilicity, making it a promising candidate for drug discovery programs. Recent studies have explored its role as a building block in the synthesis of small molecule inhibitors, particularly those targeting enzymes involved in inflammatory pathways. The ethylhydroxylamine moiety further expands its utility, enabling conjugation with other functional groups for tailored applications. This adaptability aligns with the growing demand for customizable chemical entities in precision medicine and sustainable agriculture.

In the context of green chemistry, O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine has been investigated for its potential in catalysis and biodegradable material design. Its modular structure allows for modifications that reduce environmental impact, addressing global concerns about chemical sustainability. Industry professionals frequently search for eco-friendly alternatives to traditional reagents, and this compound’s tunable properties position it as a viable option. Additionally, its compatibility with microwave-assisted synthesis techniques underscores its relevance in modern high-throughput screening workflows.

From a commercial perspective, the compound’s CAS No. 2229102-13-8 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers often query databases for high-purity batches or derivatives of this molecule, reflecting its niche but growing market. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring reproducibility in experimental settings. The compound’s structure-activity relationship (SAR) is also a focal point for academic discussions, particularly in journals covering organic synthesis and medicinal chemistry.

Emerging trends in AI-driven drug discovery have further amplified interest in O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between wet-lab and in-silico approaches exemplifies the compound’s role in cutting-edge research. Furthermore, its patent landscape reveals ongoing innovations, with several applications filed for its use in crop protection formulations and therapeutic agents.

Safety and handling protocols for CAS No. 2229102-13-8 adhere to standard laboratory practices, emphasizing proper personal protective equipment (PPE) and ventilation. While not classified as hazardous under current regulations, its material safety data sheet (MSDS) provides essential guidance for storage and disposal. This aligns with broader industry efforts to promote responsible chemical management and transparency in research.

In summary, O-2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethylhydroxylamine represents a multifaceted tool for scientific advancement. Its integration into drug development pipelines, agrochemical innovations, and sustainable technologies underscores its value across disciplines. As research continues to unravel its full potential, this compound is poised to remain a keystone molecule in the evolving landscape of applied chemistry.